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Compound of Interest

Compound Name: Gastrin | (1-14), human tfa

Cat. No.: B15607568

Audience: Researchers, scientists, and drug development professionals.
Introduction

Gastrin | (1-14) human is a fragment of the gastrointestinal peptide hormone Gastrin I. It is an
endogenous peptide primarily expressed in the gut that stimulates gastric acid secretion
through its interaction with the cholecystokinin 2 (CCK2) receptor.[1][2] This peptide is often
used in research as a biomarker for gastritis and in the culture of gastric organoids.[2][3][4] The
trifluoroacetate (TFA) salt form of the peptide is common due to its use in the purification
process (HPLC) and its ability to enhance the solubility of the peptide in aqueous solutions.[1]
Proper reconstitution and storage are critical to ensure the integrity and activity of the peptide
for experimental use.

Quantitative Data Summary

The following tables provide a summary of the storage conditions and solubility for Gastrin | (1-
14) human TFA.

Table 1: Storage Conditions
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Storage ]
Form Duration Notes
Temperature
N Sealed, away from
Lyophilized Powder -20°C 1 year ] ]
moisture and light.[5]
Sealed, away from
-80°C 2 years ) )
moisture and light.[5]
Sealed, away from
In Solvent -20°C 1 month ] ]
moisture and light.[5]
Sealed, away from
-80°C 6 months

moisture and light.[5]

Table 2: Solubility

Solvent Concentration Notes

Use newly opened DMSO as it
DMSO = 100 mg/mL (54.95 mM) , _

is hygroscopic.[5]

Requires sonication and pH
H20 11.11 mg/mL (6.11 mM) adjustment to 9 with NHs-H20.

[5]

Experimental Protocols

1. Reconstitution of Lyophilized Gastrin | (1-14) Human TFA

This protocol outlines the steps for reconstituting the lyophilized peptide for in vitro and in vivo

studies. It is recommended to prepare the working solution fresh on the day of use, especially

for in vivo experiments.[6]

Materials:

e Gastrin | (1-14) human TFA (lyophilized powder)

 Sterile, high-purity dimethyl sulfoxide (DMSO) or sterile, nuclease-free water
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Ammonium hydroxide (NHs-H20) solution (for aqueous reconstitution)

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath

Protocol:

o Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room
temperature for at least 20-30 minutes. This prevents condensation from forming on the
peptide.

e Solvent Selection:

o For DMSO: This is the recommended solvent for achieving high concentration stock
solutions.

o For Aqueous Solutions: If DMSO is not suitable for the intended application, sterile water
can be used. Note that pH adjustment and sonication will be necessary to achieve the
specified concentration.

e Reconstitution Procedure (DMSO): a. Briefly centrifuge the vial to ensure the lyophilized
powder is at the bottom. b. Carefully open the vial. c. Using a calibrated micropipette, add
the required volume of fresh, high-purity DMSO to the vial to achieve the desired stock
concentration (e.g., for a 10 mM stock, add the appropriate volume based on the mass of the
peptide). d. Close the vial tightly and vortex gently for 10-20 seconds to dissolve the peptide.
Visually inspect to ensure complete dissolution.

e Reconstitution Procedure (Aqueous): a. Briefly centrifuge the vial to collect the powder at the
bottom. b. Carefully open the vial. c. Add the required volume of sterile, nuclease-free water.
d. Adjust the pH of the solution to 9 by adding ammonium hydroxide (NHs-H20) dropwise
while gently mixing. e. Sonicate the solution in an ultrasonic bath until the peptide is fully
dissolved.[5]
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» Aliquoting and Storage: a. Once the peptide is fully dissolved, it is recommended to aliquot
the stock solution into smaller, single-use volumes in sterile polypropylene tubes. This
minimizes freeze-thaw cycles. b. Store the aliquots at -20°C for short-term storage (up to 1
month) or at -80°C for long-term storage (up to 6 months).[5] Ensure the tubes are tightly
sealed and protected from light.

2. Storage and Handling of Gastrin | (1-14) Human TFA
Proper storage and handling are crucial for maintaining the stability and activity of the peptide.
o Lyophilized Powder:

o Store the lyophilized powder in a tightly sealed container, protected from moisture and
light.[5]

o Recommended storage temperatures are -20°C or -80°C for long-term stability.[1][2][3][5]

e Stock Solutions:

[¢]

Store reconstituted stock solutions in tightly sealed, light-protected aliquots.

[¢]

For short-term storage, -20°C is suitable for up to one month.[5]

[e]

For long-term storage, -80°C is recommended for up to six months.[5]

o

Avoid repeated freeze-thaw cycles as this can degrade the peptide.

Visualizations

Diagram 1: Reconstitution and Storage Workflow
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Reconstitution Protocol
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Caption: Workflow for the reconstitution and storage of Gastrin | (1-14) human TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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